Cas no 1804896-45-4 (Ethyl 3-cyano-2,6-difluorophenylacetate)
1804896-45-4 structure
Product Name:Ethyl 3-cyano-2,6-difluorophenylacetate
CAS No:1804896-45-4
MF:C11H9F2NO2
MW:225.191469907761
CID:4796558
Update Time:2023-08-17
Ethyl 3-cyano-2,6-difluorophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-2,6-difluorophenylacetate
-
- Inchi: 1S/C11H9F2NO2/c1-2-16-10(15)5-8-9(12)4-3-7(6-14)11(8)13/h3-4H,2,5H2,1H3
- InChI Key: MZJIDHUJQNSAGY-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC=C(C=1CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 2
- Topological Polar Surface Area: 50.1
Ethyl 3-cyano-2,6-difluorophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021357-250mg |
Ethyl 3-cyano-2,6-difluorophenylacetate |
1804896-45-4 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A015021357-500mg |
Ethyl 3-cyano-2,6-difluorophenylacetate |
1804896-45-4 | 97% | 500mg |
863.90 USD | 2021-05-31 | |
| Alichem | A015021357-1g |
Ethyl 3-cyano-2,6-difluorophenylacetate |
1804896-45-4 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
Ethyl 3-cyano-2,6-difluorophenylacetate Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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